Cas no 2229505-33-1 (2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid)

• Product Name: 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• CAS No: 2229505-33-1
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 5829866
• PubChem ID: 165702082
• Update Time: 2023-12-15

2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• 2229505-33-1
• EN300-2002018

• Inchi： 1S/C10H18O4S/c1-4-7(9(11)12)8-5-6-15(13,14)10(8,2)3/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： MPYHPXTVUNUNJH-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(=O)O)CC)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.09258022g/mol
• Monoisotopic Mass: 234.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.8Ų